Cas no 89578-25-6 (Benzenebutanoic acid, 3-phenyl-2-propenyl ester)

Benzenebutanoic acid, 3-phenyl-2-propenyl ester structure
89578-25-6 structure
Product Name:Benzenebutanoic acid, 3-phenyl-2-propenyl ester
CAS No:89578-25-6
MF:C19H20O2
MW:280.360905647278
CID:595801
PubChem ID:71325046
Update Time:2025-04-19

Benzenebutanoic acid, 3-phenyl-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid, 3-phenyl-2-propenyl ester
    • 3-phenylprop-2-enyl 4-phenylbutanoate
    • 89578-25-6
    • DTXSID50754445
    • 3-PHENYLPROP-2-EN-1-YL 4-PHENYLBUTANOATE
    • Inchi: 1S/C19H20O2/c20-19(15-7-13-17-9-3-1-4-10-17)21-16-8-14-18-11-5-2-6-12-18/h1-6,8-12,14H,7,13,15-16H2
    • InChI Key: PZSMYNLAQRVNMO-UHFFFAOYSA-N
    • SMILES: O(CC=CC1C=CC=CC=1)C(CCCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 280.146329876g/mol
  • Monoisotopic Mass: 280.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.5
  • Topological Polar Surface Area: 26.3Ų
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